N-(2,4-Dioxo-1H-quinazolin-3-yl)-1-methyltriazole-4-carboxamide

• IUPAC Name: N-(2,4-dioxo-1H-quinazolin-3-yl)-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C12H10N6O3/c1-17-6-9(14-16-17)10(19)15-18-11(20)7-4-2-3-5-8(7)13-12(18)21/h2-6H,1H3,(H,13,21)(H,15,19)
• InChI Key: XNEKGLBDNMPLKI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NN2C(=O)C3=CC=CC=C3NC2=O
• Molecular Formula: C12H10N6O3
• Molecular Weight: 286.25 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 2,4-dioxo-1H-quinazolin-3-yl moiety, followed by the introduction of the 1-methyltriazole and carboxamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazolinone ring, a triazole ring, and a carboxamide group. These functional groups could potentially engage in a variety of intermolecular interactions, including hydrogen bonding and pi-stacking.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the carboxamide group could enhance its solubility in water, while the aromatic rings could contribute to its lipophilicity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, many quinazolinone derivatives are known to have anticonvulsant activity, potentially through modulation of GABAergic neurotransmission.

Safety and Hazards

The safety and hazards associated with this compound would depend on its biological activity and physicochemical properties. As with any new compound, it would be important to conduct thorough safety testing before use.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and assessment of its safety profile.